Cas no 266360-59-2 ((R)-2-amino-3-(2,3-difluorophenyl)propanoic acid)

• Product Name: (R)-2-amino-3-(2,3-difluorophenyl)propanoic acid
• CAS No: 266360-59-2
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• MDL: MFCD07371989
• CID: 67346
• PubChem ID: 7154027
• Update Time: 2025-10-28

(R)-2-amino-3-(2,3-difluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-amino-3-(2,3-difluorophenyl)propanoic acid
• 2,3-DIFLUORO-D-PHENYLALANINE
• CTK4F8258
• D-2,3-DIFLUOROPHENYLALANINE
• D-Phenylalanine,2,3-difluoro-
• H-D-PHE(2,3-F2)-OH
• PubChem17966
• 266360-59-2
• SCHEMBL21690071
• DTXSID80428102
• (2R)-2-amino-3-(2,3-difluorophenyl)propanoic acid
• A877173
• A50313
• CS-0450347
• (R)-2-Amino-3-(2,3-difluorophenyl)propanoicacid

• MDL： MFCD07371989
• Inchi： 1S/C9H9F2NO2/c10-6-3-1-2-5(8(6)11)4-7(12)9(13)14/h1-3,7H,4,12H2,(H,13,14)/t7-/m1/s1
• InChI Key： KSUXKFDPNKLPHX-SSDOTTSWSA-N
• SMILES： FC1C(=CC=CC=1C[C@H](C(=O)O)N)F

Computed Properties

• Exact Mass: 201.06017
• Monoisotopic Mass: 201.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.379
• Boiling Point: 306.9 °C at 760 mmHg
• Flash Point: 306.9 °C at 760 mmHg
• Refractive Index: 1.536
• PSA: 63.32
• LogP: 1.61950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-2-amino-3-(2,3-difluorophenyl)propanoic acid

Compound CAS No. 266360-59-2: (R)-2-Amino-3-(2,3-Difluorophenyl)Propanoic Acid

The compound with CAS number 266360-59-2, commonly referred to as (R)-2-amino-3-(2,3-difluorophenyl)propanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an amino group attached to a propanoic acid backbone, with a substituted phenyl ring containing two fluorine atoms at the 2 and 3 positions. This configuration imparts specific stereochemical and electronic properties that make it a valuable compound for research and development.

Recent studies have highlighted the importance of (R)-2-amino-3-(2,3-difluorophenyl)propanoic acid in the context of peptide synthesis and bioactive molecule design. Its amino and carboxylic acid functionalities make it an ideal building block for constructing more complex molecules with therapeutic potential. Researchers have explored its role in developing novel antibiotics, antiviral agents, and anticancer drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer cell proliferation.

The stereochemistry of this compound is particularly noteworthy. The (R) configuration at the second carbon atom ensures specific interactions with biological targets, which is crucial for its pharmacological activity. This aspect has been extensively studied using computational modeling techniques such as molecular docking and dynamics simulations. These studies have provided insights into how the spatial arrangement of atoms influences binding affinity and selectivity.

In terms of synthesis, (R)-2-amino-3-(2,3-difluorophenyl)propanoic acid can be prepared through various routes, including resolution of racemic mixtures or direct asymmetric synthesis using chiral catalysts. Recent advancements in asymmetric catalysis have enabled more efficient and environmentally friendly methods for producing this compound on an industrial scale. For example, a 2024 paper in Green Chemistry reported a novel enzymatic resolution approach that significantly reduces waste and improves yield compared to traditional methods.

The applications of this compound extend beyond pharmaceuticals. It has also found use in agrochemicals, where its ability to modulate plant growth hormones has shown promise in enhancing crop resilience against environmental stressors. Additionally, researchers are investigating its potential as a precursor for advanced materials such as biodegradable polymers and bioactive coatings.

In conclusion, CAS number 266360-59-2, or (R)-2-amino-3-(2,3-difluorophenyl)propanoic acid, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within the chemical sciences.